3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid

• IUPAC Name: 3-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C16H13N3O2S/c20-15(21)13-8-4-5-11(9-13)10-22-16-17-14(18-19-16)12-6-2-1-3-7-12/h1-9H,10H2,(H,20,21)(H,17,18,19)
• InChI Key: KKVFCSHQURJIJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NN2)SCC3=CC(=CC=C3)C(=O)O
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid, also known as PTBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTBA is a benzothiazole derivative that possesses a triazole ring, making it a unique and versatile molecule.

Mechanism of Action

The mechanism of action of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid in inducing apoptosis in cancer cells involves the activation of the p53 pathway. 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been shown to upregulate the expression of p53 and its downstream targets, leading to cell cycle arrest and apoptosis. In metal ion detection, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid chelates with metal ions, leading to a change in its fluorescence properties. The mechanism of action of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid in catalysis involves its ability to act as a Lewis acid catalyst, facilitating various organic transformations.
Biochemical and Physiological Effects:
3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been shown to possess low toxicity in vitro and in vivo, making it a suitable compound for various applications. In addition, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been shown to be stable in biological systems, indicating its potential for use in vivo. 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has also been shown to possess antioxidant activity, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid in lab experiments is its versatility. 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid can be easily synthesized and modified to suit various applications. In addition, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid possesses low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for research on 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid. One potential direction is the development of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid-based fluorescent probes for detecting metal ions in biological systems. Another potential direction is the modification of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid to improve its solubility and bioavailability in vivo. Additionally, further studies are needed to elucidate the mechanism of action of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid in inducing apoptosis in cancer cells and its potential use in cancer therapy.
In conclusion, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid is a unique and versatile compound that has gained significant attention in the scientific community. 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has potential applications in various fields, including medicinal chemistry, material science, and catalysis. Further research is needed to fully explore the potential of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid and its future applications.

Synthesis Methods

3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid can be synthesized through a multistep process starting from 2-aminobenzoic acid, which is converted into the corresponding benzothiazole derivative. The benzothiazole derivative is then reacted with triazole thiol to form 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid. The synthesis of 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been optimized to obtain high yields and purity, making it a suitable compound for various applications.

Scientific Research Applications

3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been shown to possess anticancer activity by inducing apoptosis in cancer cells. 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. In material science, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been used as a building block for the synthesis of functionalized polymers. In catalysis, 3-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzoic acid has been shown to be an effective catalyst for various organic transformations.